Cas no 5346-00-9 (N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide)
5346-00-9 structure
Product Name:N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide
CAS No:5346-00-9
MF:C14H25NO
MW:223.354404211044
CID:1582696
PubChem ID:2842637
Update Time:2025-04-21
N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide
- AB00081772-01
- 5346-00-9
- DTXSID30385716
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- Inchi: 1S/C14H25NO/c1-4-12(3)11-14(15-13(16)5-2)9-7-6-8-10-14/h5,12H,2,4,6-11H2,1,3H3,(H,15,16)
- InChI Key: XIGSJQNZABIWBQ-UHFFFAOYSA-N
- SMILES: O=C(C=C)NC1(CC(C)CC)CCCCC1
Computed Properties
- Exact Mass: 223.19375
- Monoisotopic Mass: 223.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
N-[1-(2-methylbutyl)cyclohexyl]prop-2-enamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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